2-[1-(3-acetylanilino)ethylidene]-1H-indene-1,3(2H)-dione
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Description
Scientific Research Applications
- Indole derivatives have attracted attention for their potential as anticancer agents. Researchers explore their ability to inhibit cancer cell growth, induce apoptosis (programmed cell death), and interfere with tumor progression .
- Indole derivatives exhibit antimicrobial properties against bacteria, fungi, and viruses. These compounds may serve as leads for developing new antibiotics or antiviral drugs .
- Indoles are known for their anti-inflammatory activity. They can modulate immune responses and reduce inflammation in various diseases .
- Some indole derivatives exhibit neuroprotective effects, potentially preventing or mitigating neurodegenerative diseases like Alzheimer’s or Parkinson’s .
- Indole derivatives often interact with enzymes, affecting their activity. This compound could potentially inhibit specific enzymes involved in disease pathways .
- Indole-based compounds often display interesting photophysical properties, such as fluorescence or phosphorescence. These properties can be exploited in sensors, imaging agents, or optoelectronic devices .
Anticancer Properties
Antimicrobial Activity
Anti-Inflammatory Effects
Neuroprotective Properties
Enzyme Inhibition
Photophysical Properties
properties
IUPAC Name |
2-[N-(3-acetylphenyl)-C-methylcarbonimidoyl]-3-hydroxyinden-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15NO3/c1-11(20-14-7-5-6-13(10-14)12(2)21)17-18(22)15-8-3-4-9-16(15)19(17)23/h3-10,22H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OWANUSVFZHZSEM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=CC=C1)N=C(C)C2=C(C3=CC=CC=C3C2=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[1-(3-acetylanilino)ethylidene]-1H-indene-1,3(2H)-dione |
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